![molecular formula C17H21FN4O3S2 B2996333 1-(2-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-yl)urea CAS No. 1207036-15-4](/img/structure/B2996333.png)
1-(2-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-((4-(4-Fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-3-(thiophen-2-yl)urea, also known as FPL 62064, is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and has been extensively studied for its pharmacological properties.
Scientific Research Applications
Synthesis and Biological Activity
A study by Chandrasekhar et al. (2018) discussed the synthesis of urea/thiourea derivatives with potential antimicrobial and antioxidant activities. These compounds were synthesized by reacting functionalized phenyl isocyanates/isothiocyanates with an imatinib intermediate in the presence of 1,4-dimethyl piperazine. The synthesized compounds exhibited significant antimicrobial and antioxidant properties, indicating their potential application in developing new therapeutic agents (Chandrasekhar et al., 2018).
Chemical Derivatization for Liquid Chromatography
Wu et al. (1997) synthesized a sulfonate reagent for analytical derivatization in liquid chromatography. This reagent included a fluorophore for sensitive detection after tagging to an analyte and a tertiary amino function for removal after derivatization. Such compounds are crucial for improving the sensitivity and specificity of liquid chromatography, which is widely used in pharmaceutical and biochemical analysis (Wu et al., 1997).
Antifungal and Antiviral Applications
Research by Mishra et al. (2000) on N(1)- and N(3)-(4-fluorophenyl) ureas showed promising antifungal activity against A. niger and F. oxyporum. These findings suggest the potential use of these compounds in developing new antifungal agents, contributing to the agricultural and pharmaceutical industries (Mishra et al., 2000).
Selvakumar et al. (2018) synthesized sulfonamide and urea derivatives with significant antiviral activity against avian paramyxo virus. The study highlights the potential of these compounds in developing antiviral therapies, offering a promising avenue for research in combating viral infections (Selvakumar et al., 2018).
Drug Design and Synthesis
A study by Panchal et al. (2017) focused on the synthesis of sulphonylureas/guanidine-based derivatives as hypoglycemic agents. This research underlines the importance of these compounds in designing new drugs for treating diabetes, showcasing their application in medicinal chemistry and pharmacology (Panchal et al., 2017).
properties
IUPAC Name |
1-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-3-thiophen-2-ylurea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4O3S2/c18-14-3-5-15(6-4-14)21-8-10-22(11-9-21)27(24,25)13-7-19-17(23)20-16-2-1-12-26-16/h1-6,12H,7-11,13H2,(H2,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEYUNZPVCZEYBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNC(=O)NC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.